Cas no 69004-03-1 (Toltrazuril)

Toltrazuril Properties

Names and Identifiers

• Toltrazuril
• 1-methyl-3-{3-methyl-4-[4-(trifluoromethylthio)phenoxy]phenyl}-1,3,5-triazine-2,4,6(1h,3h,5h)-trione
• Ponazuril
• MARIGOLD OLEORESIN
• 1-methyl-3-[3-methyl-4-[4-(trifluoromethylsulfanyl)phenoxy]phenyl]-1,3,5-triazinane-2,4,6-trione
• Baycox
• Toltrazurilo
• Toltrazurilum
• Toltrazurilum [Latin]
• Toltrazurilo [Spanish]
• bay vi 9142
• QVZ3IAR3JS
• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-methyl-3-(3-methyl-4-(4-((trifluoromethyl)thio)phenoxy)phenyl)-
• 1-Methyl-3-(4-(p-((trifluoromethyl)thio)phenoxy)-m-tolyl)-s-triazine-2,4,6(1H,3H,5H)-trione
• 1-Methyl-3-{3-methyl-4-[4-(trifluoromethylthio)pheno
• BAY-i 9142
• 1-Methyl-3-(3-methyl-4-(4-((trifluoromethyl)thio)phenoxy)phenyl)-1,3,5-triazinane-2,4,6-trione
• SBI-0206811.P001
• SW199566-2
• NS00002614
• 1-Methyl-3-[3-Methyl-4-[4[(trifluoromethyl)thio]phenoxy]phenyl]-1,3,5-triazine-2,4,6(1H,3H,5H)-trione
• NCGC00263905-02
• SY067292
• HY-B0175
• s4044
• DL-522
• BAY-VI-9142
• HMS3652O21
• AB01563104_02
• SR-05000001740-2
• TOLTRAZURIL [MART.]
• PROCOX COMPONENT TOLTRAZURIL
• MLS006010653
• AB01563104_01
• Toltrazurilum (Latin)
• 1-Methyl-3-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-1,3,5-triazinane-2,4,6-trione
• SR-05000001740-1
• FT-0630780
• D06187
• HMS2090D08
• UNII-QVZ3IAR3JS
• 1-methyl-3-[3-methyl-4-[4-(trifluoromethylthio)phenoxy]phenyl]-1,3,5-triazinane-2,4,6-trione
• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,?1-methyl-3-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-
• SCHEMBL248912
• TOLTRAZURIL [MI]
• SMR000857261
• Toltrazuril (USAN/INN)
• CHEBI:93130
• MFCD00867201
• DS-3379
• Pharmakon1600-01505681
• AC-792
• NCGC00263905-04
• DTXCID10141554
• TOLTRAZURIL COMPONENT OF PROCOX
• BCP11761
• NSC 759176
• CS-2051
• OCINXEZVIIVXFU-UHFFFAOYSA-N
• 1-methyl-3-(3-methyl-4-(4-(trifluoromethylthio)phenoxy)phenyl)-1,3,5-triazinane-2,4,6-trione
• 69004-03-1
• TOLTRAZURIL (EMA EPAR VETERINARY)
• Toltrazuril;
• Q1470932
• DTXSID90219063
• SR-05000001740
• CHEMBL2104931
• 1-methyl-3-{3-methyl-4-(4-(trifluoromethylthio)phenoxy)phenyl}-1,3,5-triazine-2,4,6(1h,3h,5h)-trione
• C76180
• TOLTRAZURIL (MART.)
• AMY37048
• A836306
• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-methyl-3-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-
• Toltrazuril [USAN:INN:BAN]
• TOLTRAZURIL [USAN]
• NSC-759176
• AKOS015889482
• HMS3715K22
• Toltrazuril, VETRANAL(TM), analytical standard
• NSC759176
• TOLTRAZURIL [INN]
• CCG-213509
• TOLTRAZURIL [EMA EPAR VETERINARY]
• BRD-K64514229-001-01-1
• BRD-K64514229-001-05-2
• DB-055214
• GLXC-10864
• BRD-K64514229-001-04-5
• 1ST7187
• +Expand

• MDL： MFCD00867201
• InChIKey： OCINXEZVIIVXFU-UHFFFAOYSA-N
• Inchi： 1S/C18H14F3N3O4S/c1-10-9-11(24-16(26)22-15(25)23(2)17(24)27)3-8-14(10)28-12-4-6-13(7-5-12)29-18(19,20)21/h3-9H,1-2H3,(H,22,25,26)
• SMILES： S(C(F)(F)F)C1C([H])=C([H])C(=C([H])C=1[H])OC1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])N1C(N([H])C(N(C([H])([H])[H])C1=O)=O)=O

Computed Properties

• Exact Mass: 425.06600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 425.06571160g/mol
• Heavy Atom Count: 29
• Complexity: 655
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 104

Experimental Properties

• LogP: 2.93710
• PSA: 111.39000
• Melting Point: 192-196°C
• Color/Form: Powder
• Solubility: Not determined.
• Density: 1.5400

Toltrazuril Security Information

• Symbol: GHS09
• WGK Germany：2
• Safety Term：S60;S61
• Safety Instruction： S60-S61
• Risk Phrases：R50/53
• Dangerous goods sign： N
• Hazardous Material transportation number：UN 3077
• Hazard Statement： H410
• Warning Statement： P273-P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 50/53
• Signal Word：Warning

Toltrazuril Customs Data

• HS CODE：2933699090
• Customs Data：

  China Customs Code:

  2933699090

  Overview:

  2933699090 Other structurally non fused triazine ring containing compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933699090 other compounds containing an unfused triazine ring (whether or not hydrogenated) in the structure.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%

Related Categories

• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances